2-(1-Methylcyclopropyl)pyridin-4(1H)-one

• CAS No.: 1163707-48-9
• Molecular Formula: C9H11NO
• Molecular Weight: 149.19 g/mol
• IUPAC Name: 2-(1-methylcyclopropyl)-1H-pyridin-4-one
• InChI: InChI=1S/C9H11NO/c1-9(3-4-9)8-6-7(11)2-5-10-8/h2,5-6H,3-4H2,1H3,(H,10,11)
• InChI Key: OMWOCSIQOUVUFY-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC1)C2=CC(=O)C=CN2

Description

2-(1-Methylcyclopropyl)pyridin-4(1H)-one is a useful research compound. Its molecular formula is C9H11NO and its molecular weight is 149.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 2-(1-methyl-cyclopropyl)-pyran-4-one (Step 40.6) (440 mg, 2.93 mmol) and a 30% aqueous solution of ammonium hydroxide (100 mL) is stirred for 1 h at reflux, allowed to cool and concentrated. The residue is purified by silica gel column chromatography (DCM/MeOH/NH3aq, 94:5:1→92:7:1) to afford 333 mg of the title compound as a yellow solid: ESI-MS: 150.0 [M+H]+; tR=1.25 min (System 1).